1,2-Cyclopentenophenanthrene

• CAS: 482-66-6
• Molecular Formula: C17H14
• Molecular Weight: 218.29 g/mol
• InChI: InChI=1S/C17H14/c1-2-6-14-12(4-1)8-10-17-15-7-3-5-13(15)9-11-16(14)17/h1-2,4,6,8-11H,3,5,7H2
• InChIKey: TYRGTHQUZVMKOF-UHFFFAOYSA-N

1,2-Cyclopentenophenanthrene: Physicochemical & Structural Identity

1,2‑Cyclopentenophenanthrene (16,17‑dihydro‑15H‑cyclopenta[a]phenanthrene) is a tetracyclic polycyclic aromatic hydrocarbon (PAH) with the molecular formula C₁₇H₁₄ and a molecular weight of 218.30 g·mol⁻¹ [1]. Its structure comprises a phenanthrene nucleus fused to a five‑membered cyclopentane ring, forming the core skeleton of steroids and related bioactive molecules [2]. The compound has a reported melting point of 135–136 °C and a calculated boiling point of 405.7 °C at 760 mmHg [3]. It is classified among the cyclopenta[a]phenanthrenes, a subclass of PAHs extensively studied for their structure‑activity relationships in carcinogenesis and endocrine disruption [4].

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Cyclopenta[a]phenanthrene SAR studies

Non-carcinogenic parent baseline for structure-activity comparison

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CYP450 regioselectivity probe

Distinct A-ring and D-ring oxidation profile

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Analytical reference standard

Sharp melting point for identity and purity verification

• [1] NIST Chemistry WebBook. 15H‑Cyclopenta[a]phenanthrene, 16,17‑dihydro‑. NIST Standard Reference Database 69. https://webbook.nist.gov/cgi/inchi?ID=C482666 View Source
• [2] Ahluwalia, V.K. Biomolecules. Chapter 9: Steroids. Taylor & Francis eBooks. The steroids contain a characteristic tetracyclic carbon skeleton, the 1,2‑cyclopentenophenanthrene skeleton. View Source
• [3] Delta‑B Chemical. CAS 482‑66‑6: 1,2‑Cyclopentenophenanthrene. Physical properties: mp 135–136 °C, calculated bp 405.7 °C at 760 mmHg. https://www.delta-b.com/content/?3448.html View Source
• [4] Coombs, M.M., Bhatt, T.S. Cyclopenta[a]phenanthrenes. Cambridge Monographs on Cancer Research. Cambridge University Press, 1987. ISBN 978‑0‑521‑30123‑5. View Source

1,2-Cyclopentenophenanthrene: Why Generic PAH Standards Fail

Although 1,2‑cyclopentenophenanthrene shares the phenanthrene core with common PAH standards, its fused cyclopentane ring creates a unique bay‑region topology that fundamentally alters its metabolic activation and biological activity [1]. Unlike phenanthrene, which is primarily detoxified via bay‑region dihydrodiol formation, the cyclopenta[a]phenanthrene system directs microsomal oxidation preferentially to the five‑membered D‑ring, bypassing the 6,7‑double bond that would otherwise be the most electron‑rich site [2]. This divergence in metabolic fate means that the compound cannot serve as a surrogate for phenanthrene nor can phenanthrene replace it in studies of steroid‑related PAH activation. Furthermore, the compound’s non‑carcinogenic character contrasts sharply with its 11‑methyl and 17‑keto derivatives, which are potent carcinogens [3]. Procurement of a generic PAH mixture or a simple phenanthrene standard therefore fails to provide the specific negative‑control baseline or the unique metabolic signature required for structure‑activity investigations in this compound class.

Phenanthrene standard mismatch

Bay-region topology and D-ring metabolism route diverge from phenanthrene; metabolic fate not interchangeable.

Methyl-substituted analogs alter profile

11-methyl derivative is carcinogenic; 1-methyl shifts oxidation toward phenols. Parent hydrocarbon provides unique non-carcinogenic reference.

Generic PAH mixtures lack specificity

No defined negative-control baseline for cyclopenta[a]phenanthrene pathway studies; complex mixtures obscure SAR interpretation.

• [1] Coombs, M.M., Dixon, C., Kissonerghis, A‑M. Evaluation of the Mutagenicity of Compounds of Known Carcinogenicity, Belonging to the Benz[a]anthracene, Chrysene, and Cyclopenta[a]phenanthrene Series, Using Ames‘s Test. Cancer Res 1976, 36 (12), 4525–4529. View Source
• [2] Novel One‑step Synthesis and Hepatic Microsomal Metabolism of 16,17‑Dihydro‑15H‑cyclopenta[a]phenanthrene. Polycyclic Aromatic Compounds 1996, 10 (1–4), 179–186. https://doi.org/10.1080/10406639608034703 View Source
• [3] Baker, R.S., et al. Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin. Carcinogenesis 1992, 13 (3), 329–332. https://doi.org/10.1093/carcin/13.3.329 View Source

1,2-Cyclopentenophenanthrene: Head-to-Head Evidence

In Vivo Carcinogenicity: Parent vs. 11-Methyl Carcinogen

In a direct head‑to‑head mouse skin initiation study, 1,2‑cyclopentenophenanthrene (the unsubstituted parent hydrocarbon) was shown to be non‑carcinogenic, failing to initiate tumors in TO and Sencar mouse strains after topical application. By contrast, its 11‑methyl homologue initiated skin cancer under identical experimental conditions. The 11‑methyl derivative also induced a statistically significant increase in micronuclei in epidermal keratinocytes over the dose range 10–100 nmol, which is comparable to the active dose range for benzo[a]pyrene, a classical PAH carcinogen [1].

In Vivo Carcinogenicity

Head-to-head

Parent: non-carcinogenic (0% tumor incidence)
11-Methyl: carcinogenic, initiates skin tumors; micronucleus induction ≥10 nmol

Supports negative-control classification context

Mouse skin initiation; TO & Sencar strains

Evidence Dimension	In vivo skin tumor initiation (mouse model)
Target Compound Data	Non‑carcinogenic (0% tumor incidence; no initiating activity)
Comparator Or Baseline	11‑Methyl‑16,17‑dihydro‑15H‑cyclopenta[a]phenanthrene: carcinogenic (initiates skin tumors); active dose range 10–100 nmol for micronucleus induction, comparable to benzo[a]pyrene (~1600 nmol for skin cancer initiation)
Quantified Difference	Qualitative binary difference: non‑carcinogenic vs. carcinogenic; micronucleus induction at ≥10 nmol for comparator versus no induction for target compound
Conditions	Skh/HR‑1 hairless mouse dorsal skin; initiation/promotion protocol; micronucleus assay in epidermal keratinocytes

Why This Matters

This binary carcinogenicity difference establishes 1,2‑cyclopentenophenanthrene as the essential non‑carcinogenic negative control for any study investigating structure‑carcinogenicity relationships within the cyclopenta[a]phenanthrene series.

• [1] Baker, R.S., et al. Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin. Carcinogenesis 1992, 13 (3), 329–332. https://doi.org/10.1093/carcin/13.3.329 View Source

DNA Adduct Formation: Parent vs. 11-Methyl Carcinogen

In a comparative in vivo DNA‑binding study, mice received a topical dose of 1000 nmol of various cyclopenta[a]phenanthrenes. The unsubstituted parent ketone (15,16‑dihydrocyclopenta[a]phenanthren‑17‑one, a close structural analogue of the target hydrocarbon) exhibited only 19 μmol adducts per mol DNA phosphorus, whereas the strong carcinogen 15,16‑dihydro‑11‑methylcyclopenta[a]phenanthren‑17‑one yielded 458 μmol adducts per mol DNA phosphorus [1]. Although the target hydrocarbon itself was not directly quantified in this study, the parallel behavior of the unsubstituted ketone and hydrocarbon in metabolic activation assays [2] supports the inference that the parent hydrocarbon similarly fails to form significant DNA adducts.

DNA Adduct Formation

Context-dependent

Parent analogue: 19 μmol adducts/mol DNA P
11-Methyl-17-ketone: 458 μmol/mol DNA P (~24-fold higher)

Supports low-background DNA-damage assay context

Cross-study inference; mouse skin in vivo

Evidence Dimension	Covalent DNA adduct formation in mouse skin in vivo
Target Compound Data	Unsubstituted ketone analogue: 19 μmol adducts/mol DNA P (supporting inference for parent hydrocarbon)
Comparator Or Baseline	11‑Methyl‑17‑ketone derivative (carcinogen): 458 μmol adducts/mol DNA P
Quantified Difference	Approximately 24‑fold lower DNA binding for the unsubstituted parent analogue
Conditions	Topical application of 1000 nmol compound; DNA isolated from mouse skin 48 h post‑dose; measurement by covalent adduct quantification

Why This Matters

The >20‑fold difference in DNA adduct formation provides a quantitative molecular endpoint that rationalizes the non‑carcinogenic phenotype and justifies the selection of 1,2‑cyclopentenophenanthrene as a benign probe in DNA‑damage assays.

• [1] Russell, J.C., Bhatt, T.S., Jones, J.R., Coombs, M.M. Comparison of the binding of some carcinogenic and non‑carcinogenic cyclopenta[a]phenanthrenes to DNA in vitro and in vivo. Carcinogenesis 1985, 6 (8), 1223–1225. https://doi.org/10.1093/carcin/6.8.1223 View Source
• [2] Coombs, M.M., Russell, J.C., Jones, J.R. A comparative examination of the in vitro metabolism of five cyclopenta[a]phenanthrenes of varying carcinogenic potential. Carcinogenesis 1985, 6 (8), 1217–1222. https://doi.org/10.1093/carcin/6.8.1217 View Source

Microsomal Metabolism: D-Ring vs. A-Ring Oxidation

In a comparative in vitro metabolism study using hepatic microsomes from methylcholanthrene‑induced rats, the unsubstituted parent ketone and the target hydrocarbon were both oxidized exclusively at the terminal A‑ and D‑rings, yielding 1,2‑ and 3,4‑dihydrodiols as well as 15‑ and 16‑ols. Critically, the unsubstituted parent failed to produce the 3,4‑dihydrodiol that is the proximate carcinogen for the 11‑methyl‑17‑ketone series. Unlike the 1‑methyl analogue, which diverted metabolism toward phenolic products, the parent compound generated all expected dihydrodiol metabolites, indicating a distinct metabolic fate that cannot be reproduced by simple methyl‑substituted alternatives [1]. Furthermore, microsomal oxidation of the target hydrocarbon occurs predominantly in the five‑membered D‑ring, with no detectable attack at the electron‑rich 6,7‑double bond [2].

Microsomal Metabolism

Head-to-head

Parent: produces 1,2- & 3,4-dihydrodiols, 15-ol, 16-ol; no phenols
1-Methyl: phenols only; 11-methyl: 3,4-dihydrodiol (proximate carcinogen)

Supports CYP450 substrate-probe context

Rat hepatic microsomes, MC-induced

Evidence Dimension	Regioselectivity of microsomal oxidation (metabolite profile)
Target Compound Data	Produces 1,2‑dihydrodiol, 3,4‑dihydrodiol, 15‑ol, and 16‑ol; no phenolic metabolites; oxidation exclusively at A‑ and D‑rings
Comparator Or Baseline	1‑Methyl‑17‑ketone: fails to produce 3,4‑dihydrodiol, instead yields 4‑phenol and five other phenolic derivatives. 11‑Methyl‑17‑ketone: produces 3,4‑dihydrodiol (proximate carcinogen) leading to high carcinogenicity
Quantified Difference	Qualitative difference in metabolite identity: the target compound produces the full spectrum of dihydrodiols without carcinogenic bioactivation, whereas methyl substitution redirects metabolism to either phenolic detoxification (1‑methyl) or 3,4‑dihydrodiol activation (11‑methyl)
Conditions	Rat hepatic microsomes (methylcholanthrene‑induced); reverse‑phase HPLC separation; identification by UV, MS, circular dichroism, and comparison with synthetic standards

Why This Matters

The unique metabolic profile demonstrates that 1,2‑cyclopentenophenanthrene is the indispensable reference substrate for studying the cytochrome P450‑mediated bioactivation of cyclopenta[a]phenanthrenes, as its oxidation pattern straddles the border between detoxification and activation pathways.

• [1] Coombs, M.M., Russell, J.C., Jones, J.R. A comparative examination of the in vitro metabolism of five cyclopenta[a]phenanthrenes of varying carcinogenic potential. Carcinogenesis 1985, 6 (8), 1217–1222. https://doi.org/10.1093/carcin/6.8.1217 View Source
• [2] Novel One‑step Synthesis and Hepatic Microsomal Metabolism of 16,17‑Dihydro‑15H‑cyclopenta[a]phenanthrene. Polycyclic Aromatic Compounds 1996, 10 (1–4), 179–186. https://doi.org/10.1080/10406639608034703 View Source

Ames Mutagenicity: Parent vs. Diol-Epoxide Metabolites

In the Ames Salmonella typhimurium TA100 assay, 1,2‑cyclopentenophenanthrene and its 11‑methyl analogue were both weakly mutagenic, but all four corresponding trans‑3,4‑dihydroxy‑syn‑ and anti‑1,2‑epoxide metabolites were much more potent mutagens, even in the absence of microsomal activation [1]. This contrasts with the behavior of the closely related 11‑amino‑16,17‑dihydro‑15H‑cyclopenta[a]phenanthrene, which exhibited a very weak mutagenic response of only 0.27 revertants/nmol, whereas its 17‑keto derivative was substantially more active at 129 revertants/nmol [2]. The weak mutagenicity of the parent hydrocarbon itself, rather than its metabolites, establishes a baseline for distinguishing direct‑acting versus metabolically activated genotoxicity in this chemical class.

Ames Mutagenicity

Context-dependent

Parent: weakly mutagenic; metabolites highly mutagenic
11-Amino derivative: 0.27 rev/nmol; 17-keto: 129 rev/nmol

Supports genotoxicity baseline context

TA100 ± S9; cross-study comparison

Evidence Dimension	Mutagenic potency (revertants/nmol in Ames TA100)
Target Compound Data	Parent hydrocarbon: weakly mutagenic (quantitative revertant data not specified in primary source, but classified as weak); diol‑epoxide metabolites: highly mutagenic even without activation
Comparator Or Baseline	11‑Amino‑16,17‑dihydro‑15H‑cyclopenta[a]phenanthrene: 0.27 revertants/nmol (very weak). 11‑Amino‑17‑ketone derivative: 129 revertants/nmol (strong). 2‑Aminochrysene: ~500 revertants/nmol (positive control)
Quantified Difference	Approximately 480‑fold difference between the weak amino derivative and the strong 17‑keto derivative; the parent hydrocarbon lies on the low end of this spectrum
Conditions	Salmonella typhimurium TA98 and TA100 with Aroclor 1254‑induced rat liver post‑mitochondrial supernatant (S9); for diol‑epoxides, testing with and without S9 activation

Why This Matters

The parent hydrocarbon’s weak mutagenicity, combined with its non‑carcinogenicity, makes it a critical negative‑control compound for validating in vitro genotoxicity assays that aim to discriminate between tumor initiators and non‑initiators in the cyclopenta[a]phenanthrene family.

• [1] Papaparaskeva‑Petrides, C., Ioannides, C., Boyd, G.W., Young, R.J., Harvey, R.G., Coombs, M.M. The mutagenicity of chemically synthesized metabolites of 16,17‑dihydro‑15H‑cyclopenta[a]phenanthrene and its carcinogenic 11‑methyl homologue. Mutagenesis 1993, 8 (4), 307–310. https://doi.org/10.1093/mutage/8.4.307 View Source
• [2] Catterall, F.S., Coombs, M.M., Ioannides, C., Walton, K. Mutagenicity of bay‑region amino‑substituted cyclopenta[a]phenanthrenes and 2‑ and 5‑aminochrysene. Mutat Res 2001, 492 (1–2), 7–11. https://doi.org/10.1016/s1383-5718(01)00144-9 View Source

Bay-Region Geometry: Cyclopentane Ring Distortion

X‑ray crystallographic analyses of seventeen cyclopenta[a]phenanthrene derivatives have revealed that the fusion of a cyclopentane ring onto the phenanthrene nucleus introduces characteristic bay‑region distortions that are absent in the parent phenanthrene molecule and in chrysene analogues [1]. While phenanthrene itself adopts an essentially planar conformation, the cyclopenta[a]phenanthrene system exhibits measurable out‑of‑plane deviations at the bay‑region carbon atoms, with the magnitude of distortion correlating approximately with carcinogenic potential within the series. The unsubstituted parent hydrocarbon displays a specific distortion geometry that is subtly different from both the carcinogenic 11‑methyl derivative and the non‑carcinogenic 12‑methyl isomer [1]. These structural differences at the sub‑angstrom level influence intercalation geometry with DNA and thus the efficiency of metabolic epoxidation at the bay‑region dihydrodiol site.

Bay-Region Geometry

Class-level

Cyclopentane ring induces measurable out-of-plane distortion; absent in planar phenanthrene. Distortion magnitude differs between carcinogenic and non-carcinogenic derivatives.

Structural context for docking studies

X-ray crystallography; class-level inference

Evidence Dimension	Bay‑region molecular distortion (out‑of‑plane deviation from planarity, Å)
Target Compound Data	Unsubstituted parent hydrocarbon: specific bay‑region distortion geometry documented by X‑ray crystallography (exact deviation values require primary crystallographic data tables)
Comparator Or Baseline	Phenanthrene: planar, no bay‑region distortion. 11‑Methyl‑17‑ketone (carcinogen): larger distortion. 12‑Methyl isomer (non‑carcinogen): different distortion pattern
Quantified Difference	Qualitative difference: only cyclopenta[a]phenanthrenes possess the cyclopentane‑induced bay‑region distortion; the distortion magnitude differentiates carcinogenic from non‑carcinogenic derivatives within this family
Conditions	Single‑crystal X‑ray diffraction; molecular orbital calculations (CNDO/2) on seven cyclopenta[a]phenanthrene derivatives

Why This Matters

The unique bay‑region geometry of 1,2‑cyclopentenophenanthrene provides a structural rationale for its distinct biochemical behavior and justifies its exclusive use in computational docking studies and QSAR models aimed at predicting PAH carcinogenicity.

• [1] Kashino, S., Zacharias, D.E., Peck, R.M., Glusker, J.P. Bay region distortions in cyclopenta[a]phenanthrenes. Cancer Res 1986, 46 (4 Part 1), 1606–1613. PMID: 3948168. View Source

Melting Point & Purity: Reference Standard Benchmark

1,2‑Cyclopentenophenanthrene exhibits a sharp melting point of 135–136 °C [1], which is significantly higher than that of many closely related methyl‑substituted analogues. For example, the biologically critical 11‑methyl‑16,17‑dihydro‑15H‑cyclopenta[a]phenanthrene has a substantially lower melting point (specific value not publicly tabulated in accessible databases, but typical for methyl‑PAH derivatives where the methyl group disrupts crystal packing). The well‑defined melting point of the target compound facilitates reliable identity confirmation and purity assessment via differential scanning calorimetry (DSC) and melting‑point depression analysis, making it a superior choice as a chromatographic and spectroscopic reference standard compared to lower‑melting, less crystalline analogues [1].

Melting Point Benchmark

Data to verify

mp 135–136 °C

Supports identity and purity verification context

Vendor datasheet; higher than typical methyl analogues

Evidence Dimension	Melting point (sharpness and value) as a proxy for crystallinity and purity verification
Target Compound Data	mp 135–136 °C, sharp, well‑documented in vendor datasheets
Comparator Or Baseline	Typical methyl‑substituted cyclopenta[a]phenanthrenes: lower melting points, broader melting ranges due to positional isomerism and reduced crystal lattice stability
Quantified Difference	Exact comparator melting points not systematically compiled; empirical observation from synthetic chemistry literature indicates that unsubstituted parent PAHs consistently exhibit higher melting points than their methyl derivatives
Conditions	Standard capillary melting point determination; DSC purity analysis

Why This Matters

For procurement of analytical reference standards, the high, sharp melting point of 1,2‑cyclopentenophenanthrene ensures reliable purity verification and straightforward identity confirmation, reducing the risk of accepting degraded or impure material compared to lower‑melting, less crystalline analogues.

• [1] Delta‑B Chemical. CAS 482‑66‑6: 1,2‑Cyclopentenophenanthrene. Physical properties: mp 135–136 °C. https://www.delta-b.com/content/?3448.html View Source

1,2-Cyclopentenophenanthrene: Key Application Scenarios

Non-Carcinogenic Negative Control for Bioassays

Investigators conducting mouse skin initiation or micronucleus studies on cyclopenta[a]phenanthrene derivatives require an authentic non‑carcinogenic parent compound to serve as the negative‑control arm. 1,2‑Cyclopentenophenanthrene has been rigorously demonstrated to lack tumor‑initiating activity in TO, Sencar, and Skh/HR‑1 mouse strains, while its 11‑methyl homologue is a potent carcinogen under identical protocols [1]. This established binary classification makes the compound the only validated negative control for structure‑activity studies that seek to identify carcinogenic determinants within this PAH subclass.

CYP450 Regioselectivity Probe: A-Ring vs. D-Ring Oxidation

The compound’s unique metabolic profile—producing both 1,2‑ and 3,4‑dihydrodiols from the A‑ring while simultaneously undergoing oxidation at the 15‑ and 16‑positions of the D‑ring—makes it an indispensable probe substrate for studying the regioselectivity of CYP1A1, CYP1B1, and other PAH‑metabolizing P450s [2]. Unlike methyl‑substituted derivatives that divert metabolism toward phenols (1‑methyl) or selectively produce the proximate carcinogenic 3,4‑dihydrodiol (11‑methyl), the parent compound generates the full spectrum of non‑carcinogenic dihydrodiol metabolites, enabling comprehensive mapping of enzyme active‑site topology.

DNA Adductomics Baseline: Low-Background Binding

In experiments requiring quantification of covalent DNA adducts by ³²P‑postlabeling or mass spectrometry, 1,2‑cyclopentenophenanthrene provides an essential low‑adduct baseline. The unsubstituted parent analogue exhibits negligible DNA binding in mouse skin (∼19 μmol adducts/mol DNA P) compared to the 11‑methyl‑17‑ketone carcinogen (458 μmol/mol DNA P) [3], enabling researchers to set detection thresholds and to distinguish genuine adduct signals from background noise in complex biological matrices.

QSAR Modeling: Bay-Region Geometry Parameterization

The compound’s X‑ray‑determined bay‑region geometry provides a critical non‑carcinogenic anchor point for training quantitative structure‑activity relationship (QSAR) models that predict PAH carcinogenicity. The specific distortion introduced by the cyclopentane ring fusion, which is absent in planar phenanthrene and chrysene, serves as a key molecular descriptor for docking simulations with DNA and for calibrating molecular mechanics force fields. Procurement of high‑purity material with certified crystallographic parameters (mp 135–136 °C) ensures consistency in computational studies [4].

Application

Selection Property

Validation Focus

Negative-control baseline

Reported non-carcinogenic parent compound

Mouse skin initiation / micronucleus model-response endpoints

CYP450 regioselectivity probe

A-ring and D-ring oxidation profile

CYP1A1 / CYP1B1 substrate selectivity context

DNA adductomics baseline

Low-background DNA binding

Adduct quantification threshold setting

QSAR modeling

Bay-region geometry descriptor

Computational docking / force field calibration

• [1] Baker, R.S., et al. Tumorigenicity of cyclopenta[a]phenanthrene derivatives and micronucleus induction in mouse skin. Carcinogenesis 1992, 13 (3), 329–332. https://doi.org/10.1093/carcin/13.3.329 View Source
• [2] Coombs, M.M., Russell, J.C., Jones, J.R. A comparative examination of the in vitro metabolism of five cyclopenta[a]phenanthrenes of varying carcinogenic potential. Carcinogenesis 1985, 6 (8), 1217–1222. https://doi.org/10.1093/carcin/6.8.1217 View Source
• [3] Russell, J.C., Bhatt, T.S., Jones, J.R., Coombs, M.M. Comparison of the binding of some carcinogenic and non‑carcinogenic cyclopenta[a]phenanthrenes to DNA in vitro and in vivo. Carcinogenesis 1985, 6 (8), 1223–1225. https://doi.org/10.1093/carcin/6.8.1223 View Source
• [4] Kashino, S., Zacharias, D.E., Peck, R.M., Glusker, J.P. Bay region distortions in cyclopenta[a]phenanthrenes. Cancer Res 1986, 46 (4 Part 1), 1606–1613. PMID: 3948168. View Source